Cas no 25316-57-8 ([(5-bromo-6-oxo-1-phenyl-1,6-dihydropyridazin-4-yl)amino](oxo)acetic acid - 2-(dimethylamino)ethanol (1:1))

• Product Name: [(5-bromo-6-oxo-1-phenyl-1,6-dihydropyridazin-4-yl)amino](oxo)acetic acid - 2-(dimethylamino)ethanol (1:1)
• CAS No: 25316-57-8
• MF: C₁₆H₁₉BrN₄O₅
• MW: 427.249862909317
• CID: 1421949
• PubChem ID: 20055213
• Update Time: 2025-04-20

[(5-bromo-6-oxo-1-phenyl-1,6-dihydropyridazin-4-yl)amino](oxo)acetic acid - 2-(dimethylamino)ethanol (1:1) Chemical and Physical Properties

Names and Identifiers

• [(5-bromo-6-oxo-1-phenyl-1,6-dihydropyridazin-4-yl)amino](oxo)acetic acid - 2-(dimethylamino)ethanol (1:1)
• Oxapyrazon-(2-hydroxyethyldimethylammonium)
• 2-[(5-bromo-6-oxo-1-phenylpyridazin-4-yl)amino]-2-oxoacetic acid,2-(dimethylamino)ethanol
• UNII-V23K4Y8GZ9
• DTXSID00895099
• Q27291431
• V23K4Y8GZ9
• 25316-57-8
• N-(1-Phenyl-5-bromo-6-pyridazon-4-yl)oxamide dimethylethanolamine salt
• Oxapyrazon-dimolamine [ISO]
• Oxapyrazon-dimolamine
• (2-HYDROXYETHYL)DIMETHYLAMMONIUM (5-BROMO-6-OXO-1-PHENYLPYRIDAZIN-4-YL)OXAMATE
• SCHEMBL162898

• Inchi： 1S/C12H8BrN3O4.C4H11NO/c13-9-8(15-10(17)12(19)20)6-14-16(11(9)18)7-4-2-1-3-5-7;1-5(2)3-4-6/h1-6H,(H,15,17)(H,19,20);6H,3-4H2,1-2H3
• InChI Key： ZAIWHXZLOUBQCG-UHFFFAOYSA-N
• SMILES： BrC1=C(C=NN(C1=O)C1C=CC=CC=1)NC(C(=O)O)=O.OCCN(C)C

Computed Properties

• Exact Mass: 426.05397
• Monoisotopic Mass: 426.05388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 538
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123Ų

Experimental Properties

• PSA: 122.54